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Compound of Interest

Compound Name: Nifuroxazide-d4

Cat. No.: B15610243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of

Nifuroxazide-d4, a deuterated analog of the nitrofuran antibiotic, Nifuroxazide. Primarily

utilized as an internal standard in analytical and pharmacokinetic research, Nifuroxazide-d4 is

crucial for the accurate quantification of Nifuroxazide in biological samples.[1] This document

details its core characteristics, outlines relevant experimental protocols, and visualizes key

workflows and the mechanistic pathway of its parent compound.

Core Chemical and Physical Properties
Nifuroxazide-d4 is a stable, isotope-labeled version of Nifuroxazide.[1] The deuterium labeling

enhances its utility in mass spectrometry-based analytical techniques by providing a distinct

mass signature.[1]

Chemical Data Summary
The fundamental chemical identifiers and properties of Nifuroxazide-d4 are summarized

below.
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Property Value

IUPAC Name
(E)-4-hydroxy-N'-((5-nitrofuran-2-

yl)methylene)benzohydrazide-2, 3, 5, 6-d4[1]

Synonyms

2,3,5,6-tetradeuterio-4-hydroxy-N-[(E)-(5-

nitrofuran-2-yl)methylideneamino]benzamide[1]

[2]

Molecular Formula C₁₂H₅D₄N₃O₅[3][4]

Molecular Weight 279.2 g/mol [4]

CAS Number 1188487-83-3[2][3][4]

Parent CAS Number 965-52-6[2][3]

SMILES
O=C(C1=C([2H])C([2H])=C(C([2H])=C1[2H])O)N

N=CC2=CC=C(--INVALID-LINK--=O)O2[4]

InChI

InChI=1S/C12H9N3O5/c16-9-3-1-8(2-4-

9)12(17)14-13-7-10-5-6-11(20-10)15(18)19/h1-

7,16H,(H,14,17)/i1D,2D,3D,4D[2][4]

Physical Data Summary
The known physical characteristics of Nifuroxazide-d4 and its parent compound are presented

below.
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Property Value

Appearance Yellow Solid[3][5]

Solubility Soluble in DMF and DMSO[4]

Melting Point ~297 °C (for parent compound Nifuroxazide)[5]

Density
~1.49 g/cm³ (for parent compound Nifuroxazide)

[5]

Log Pow
1.82 (Predicted for parent compound

Nifuroxazide)[5]

Purity ≥99% deuterated forms (d₁-d₄)[4]

Experimental Protocols
This section details the methodologies for the synthesis and analysis of Nifuroxazide-d4,

reflecting its primary roles in chemical research and bioanalysis.

Synthesis Protocol
The synthesis of Nifuroxazide and its analogs typically involves the condensation of a

substituted benzoic acid hydrazide with 5-nitro-2-furaldehyde.[6][7] For Nifuroxazide-d4, a

deuterated benzoic acid derivative is required as a starting material.

Objective: To synthesize Nifuroxazide-d4 via condensation reaction.

Materials:

4-Hydroxybenzoic acid-d4 hydrazide

5-Nitro-2-furaldehyde

Ethanol (as solvent)

Catalytic amount of acid (e.g., sulfuric acid)

Procedure:
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Preparation of Hydrazide: The synthesis begins with the preparation of 4-hydroxybenzoic

acid-d4 hydrazide. This intermediate is typically formed by reacting a deuterated 4-

hydroxybenzoate with hydrazine hydrate.

Dissolution: Dissolve 4-hydroxybenzoic acid-d4 hydrazide in ethanol.

Addition of Aldehyde: Add an equimolar amount of 5-nitro-2-furaldehyde to the solution.

Catalysis: Add a few drops of a strong acid catalyst to the reaction mixture to facilitate the

condensation.

Reflux: Heat the mixture under reflux for a specified period (e.g., 2-4 hours) to drive the

reaction to completion.

Precipitation and Filtration: Upon cooling, the Nifuroxazide-d4 product will precipitate out of

the solution. Collect the solid product by vacuum filtration.

Purification: Wash the collected solid with cold ethanol to remove unreacted starting

materials and impurities. Further purification can be achieved by recrystallization from a

suitable solvent.

Characterization: Confirm the structure and purity of the final product using analytical

techniques such as NMR, IR spectroscopy, and mass spectrometry.[8]
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General Synthesis Workflow for Nifuroxazide-d4

4-Hydroxybenzoic acid-d4
hydrazide

Condensation Reaction
(Ethanol, Acid Catalyst)

5-Nitro-2-furaldehyde

Precipitation &
Filtration

Purification
(Recrystallization)

Nifuroxazide-d4 Product

Click to download full resolution via product page

Caption: General Synthesis Workflow for Nifuroxazide-d4.

Analytical Protocol: Quantification in Biological Matrices
Nifuroxazide-d4 is the ideal internal standard for quantifying Nifuroxazide in plasma and tissue

samples using High-Performance Liquid Chromatography coupled with Tandem Mass

Spectrometry (HPLC-MS/MS).[9]

Objective: To determine the concentration of Nifuroxazide in a biological sample.

Materials:

Biological matrix (e.g., plasma, brain homogenate)[9]
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Nifuroxazide-d4 (Internal Standard, IS)[9]

Acetonitrile (for protein precipitation)

Formic acid and Ammonium acetate (for mobile phase preparation)[9]

HPLC system with a C18 column (e.g., Spherisorb ODS)[10]

Tandem mass spectrometer

Procedure:

Sample Preparation:

Thaw the biological samples (e.g., plasma).

Spike a known concentration of Nifuroxazide-d4 (IS) into each sample, calibration

standard, and quality control sample.

Perform protein precipitation by adding a volume of cold acetonitrile. Vortex and centrifuge

to pellet the precipitated proteins.

Transfer the supernatant to a clean tube for analysis.

Chromatographic Separation:

Inject the prepared sample extract into the HPLC system.

Separate the analyte (Nifuroxazide) and the internal standard (Nifuroxazide-d4) from

matrix components on a reverse-phase C18 column.

Use a mobile phase gradient, for example, of acetonitrile and an aqueous solution of

ammonium acetate with formic acid.[9][10]

Mass Spectrometric Detection:

Introduce the column eluent into the tandem mass spectrometer.

Use electrospray ionization (ESI) in positive or negative ion mode.
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Monitor specific precursor-to-product ion transitions for both Nifuroxazide and

Nifuroxazide-d4 using Multiple Reaction Monitoring (MRM).

Quantification:

Construct a calibration curve by plotting the peak area ratio (Nifuroxazide / Nifuroxazide-
d4) against the known concentrations of the calibration standards.

Determine the concentration of Nifuroxazide in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Analytical Workflow using Nifuroxazide-d4
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Caption: HPLC-MS/MS Analytical Workflow using Nifuroxazide-d4.
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Mechanism of Action of Parent Compound:
Nifuroxazide
While Nifuroxazide-d4 is used for analytical purposes, the biological activity of its parent

compound is of significant interest to researchers. Nifuroxazide is a nitrofuran antibiotic that

acts locally in the gut.[11] Its antibacterial effect stems from the reduction of its nitro group by

bacterial nitroreductases, which generates reactive species that disrupt bacterial enzymes and

macromolecules.[11]

Beyond its antibacterial properties, Nifuroxazide has been identified as a potent inhibitor of the

Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway.[11][12] This

pathway is often constitutively active in cancer cells and is critical for their survival and

proliferation. Nifuroxazide inhibits the survival of cancer cells, such as multiple myeloma cells,

by reducing the autophosphorylation of Jak kinases, which in turn blocks the phosphorylation of

STAT3.[12] This inhibition leads to the downregulation of STAT3 target genes involved in cell

survival.[12]
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Nifuroxazide Inhibition of STAT3 Pathway
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Caption: Nifuroxazide's inhibitory effect on the Jak-STAT3 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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